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Compound of Interest

Compound Name: 4-Isopropylbenzonitrile

Cat. No.: B076856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physicochemical properties of 4-
isopropylbenzonitrile, detailed experimental protocols for its synthesis, and methods for its

characterization.

Core Properties of 4-Isopropylbenzonitrile
4-Isopropylbenzonitrile, also known as 4-cyanocumene, is an organic compound with a

distinct molecular structure valuable in various research and development applications.

Property Data Reference

Molecular Formula C₁₀H₁₁N [1][2][3][4][5]

Molecular Weight 145.20 g/mol [2][3]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 229 - 231 °C [1]

CAS Number 13816-33-6 [1][2][3]
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A common and effective method for the synthesis of 4-isopropylbenzonitrile involves the

conversion of 4-isopropylbenzaldehyde to the corresponding nitrile. This is typically achieved

through a two-step process involving the formation of an oxime intermediate, followed by

dehydration.

Step 1: Synthesis of 4-Isopropylbenzaldehyde Oxime

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 g of

4-isopropylbenzaldehyde in 100 mL of ethanol.

Addition of Reagents: To this solution, add a solution of 7.0 g of hydroxylamine hydrochloride

and 10.0 g of sodium acetate in 50 mL of water.

Reaction Conditions: Stir the resulting mixture at room temperature for 1-2 hours. The

progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, pour the mixture into 200 mL of cold water. The 4-

isopropylbenzaldehyde oxime will precipitate as a solid.

Purification: Collect the solid by vacuum filtration, wash with cold water, and dry under

vacuum. The crude product can be recrystallized from ethanol/water to yield the pure oxime.

Step 2: Dehydration of 4-Isopropylbenzaldehyde Oxime to 4-Isopropylbenzonitrile

Reaction Setup: In a round-bottom flask fitted with a reflux condenser and a calcium chloride

guard tube, place 10.0 g of the dried 4-isopropylbenzaldehyde oxime.

Addition of Dehydrating Agent: Add 20 mL of acetic anhydride to the flask.

Reaction Conditions: Gently heat the mixture to reflux for 1-2 hours.

Work-up: After cooling to room temperature, carefully pour the reaction mixture onto crushed

ice with stirring.

Extraction: Extract the aqueous mixture with diethyl ether (3 x 50 mL).

Washing: Combine the organic extracts and wash successively with saturated sodium

bicarbonate solution (until effervescence ceases) and then with brine.
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Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude 4-isopropylbenzonitrile can be purified by vacuum

distillation to yield a colorless liquid.

Analytical Characterization
The identity and purity of the synthesized 4-isopropylbenzonitrile can be confirmed using

various analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for assessing the

purity of the volatile compound and confirming its molecular weight. The mass spectrum will

show a molecular ion peak corresponding to the molecular weight of 4-
isopropylbenzonitrile (m/z = 145).

Infrared (IR) Spectroscopy: The IR spectrum will exhibit a characteristic strong absorption

band for the nitrile group (C≡N) at approximately 2230 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR spectroscopy can

be used to confirm the structure of the molecule by analyzing the chemical shifts and

coupling constants of the protons and carbons in the isopropyl and benzonitrile moieties.

Synthetic Workflow
The following diagram illustrates the logical workflow for the synthesis of 4-
isopropylbenzonitrile from 4-isopropylbenzaldehyde.
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Caption: Synthesis of 4-Isopropylbenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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